Cas no 941928-32-1 (5-methyl-N-4-(propan-2-yl)phenylfuro3,2-bpyridine-2-carboxamide)

• Product Name: 5-methyl-N-4-(propan-2-yl)phenylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941928-32-1
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 6180070
• PubChem ID: 16802374
• Update Time: 2025-05-26

5-methyl-N-4-(propan-2-yl)phenylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-4-(propan-2-yl)phenylfuro3,2-bpyridine-2-carboxamide
• CCG-279523
• 5-methyl-N-[4-(propan-2-yl)phenyl]furo[3,2-b]pyridine-2-carboxamide
• AKOS024642526
• 5-methyl-N-(4-propan-2-ylphenyl)furo[3,2-b]pyridine-2-carboxamide
• F2348-0246
• 941928-32-1
• N-(4-isopropylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C18H18N2O2/c1-11(2)13-5-7-14(8-6-13)20-18(21)17-10-15-16(22-17)9-4-12(3)19-15/h4-11H,1-3H3,(H,20,21)
• InChI Key： ZJGGDHPJAGUXNJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=NC=2C=C1C(NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-methyl-N-4-(propan-2-yl)phenylfuro3,2-bpyridine-2-carboxamide

Introduction to 5-methyl-N-4-(propan-2-yl)phenylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941928-32-1)

5-methyl-N-4-(propan-2-yl)phenylfuro[3,2-b]pyridine-2-carboxamide, identified by its CAS number 941928-32-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fused heterocyclic structures, combining a furo[3,2-b]pyridine core with an amide functional group, which makes it a promising candidate for various biological and chemical applications.

The molecular structure of 5-methyl-N-4-(propan-2-yl)phenylfuro[3,2-b]pyridine-2-carboxamide features a fused ring system consisting of a furan ring connected to a pyridine ring. This unique arrangement contributes to its distinct chemical properties and potential biological activities. The presence of a methyl group at the 5-position and an isobutyl substituent at the 4-position of the phenyl ring further enhances its molecular complexity and specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The furo[3,2-b]pyridine scaffold has been identified as a key structural element in several bioactive molecules, exhibiting diverse biological functions ranging from antimicrobial to anti-inflammatory properties. The amide group in 5-methyl-N-4-(propan-2-yl)phenylfuro[3,2-b]pyridine-2-carboxamide also suggests potential interactions with biological targets such as enzymes and receptors, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with diseases. Current research indicates that furo[3,2-b]pyridine derivatives can interact with various cellular targets, including kinases and transcription factors. The specific substitution pattern in 5-methyl-N-4-(propan-2-yl)phenylfuro[3,2-b]pyridine-2-carboxamide may confer selectivity for certain targets, thereby minimizing off-target effects and improving therapeutic efficacy.

The synthesis of 5-methyl-N-4-(propan-2-yl)phenylfuro[3,2-b]pyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furo[3,2-b]pyridine core typically involves cyclization reactions followed by functional group transformations to introduce the amide moiety and other substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Evaluation of the pharmacokinetic properties of 5-methyl-N-4-(propan-2-yl)phenylfuro[3,2-b]pyridine-2-carboxamide is crucial for understanding its potential as a drug candidate. Studies have shown that compounds with similar structural features exhibit varying degrees of solubility, metabolic stability, and distribution within biological systems. These properties are critical determinants of drug bioavailability and efficacy. Further research is needed to optimize these parameters through structural modifications and formulation strategies.

The safety profile of any new compound is another critical consideration in its development. Preclinical studies involving 5-methyl-N-4-(propan-2-yl)phenylfuro[3,2-b]pyridine-2-carboxamide have focused on assessing toxicity levels and identifying potential side effects. These studies often involve in vitro assays using cell cultures and in vivo experiments using animal models to evaluate acute and chronic toxicity. The results from these studies provide valuable insights into the compound's safety margins and help guide further development efforts.

In conclusion, 5-methyl-N-4-(propan-2-y1)phenylfuro[3,2-b]pyridine - 2-carboxamide (CAS No. 941928 - 32 - 1) represents a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with its observed biological activities, makes it an attractive candidate for further exploration. As research continues to uncover new applications for this class of compounds, 5-methyl-N - 4 - (propan - 21) pheny1furo [3 , 21 ] py rid ine - 21 car box am ide is likely to play an important role in the development of novel therapeutic agents.